N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide

• IUPAC Name: N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide
• InChI: InChI=1S/C22H21N3O7S/c26-19(17-8-4-14-31-17)23-20(33(29,30)16-6-2-1-3-7-16)22(28)25-12-10-24(11-13-25)21(27)18-9-5-15-32-18/h1-9,14-15,20H,10-13H2,(H,23,26)
• InChI Key: ZZNPHCRNPOAQET-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)C2=CC=CO2)C(=O)C(NC(=O)C3=CC=CO3)S(=O)(=O)C4=CC=CC=C4
• Molecular Formula: C22H21N3O7S
• Molecular Weight: 471.5 g/mol

Description

N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide is a useful research compound. Its molecular formula is C22H21N3O7S and its molecular weight is 471.48. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Reactivity

Compounds with furan and piperazine moieties, similar to the structure of N-[1-(benzenesulfonyl)-2-[4-(furan-2-carbonyl)piperazin-1-yl]-2-oxoethyl]furan-2-carboxamide, are often subjects of synthetic chemistry studies. These studies typically focus on the synthesis of novel compounds and their subsequent reactivity, which can lead to the discovery of new materials or pharmaceuticals. For example, the synthesis and reactivity of 2-(furan-2-yl)benzo[e][1,3]benzothiazole, which involves the coupling and treatment of naphthalen-1-amine with furan-2-carbonyl chloride, demonstrate the interest in such structures for developing new chemical entities (А. Aleksandrov & М. М. El’chaninov, 2017).

Enzyme Inhibition

Compounds featuring benzenesulfonamide, furan, and piperazine units have been explored for their potential as enzyme inhibitors. This is particularly relevant in the search for novel inhibitors against specific human enzymes, which can be therapeutic targets for various diseases. For instance, the design, synthesis, and biochemical evaluation of novel carbonic anhydrase inhibitors triggered by structural knowledge highlight the role of these compounds in medicinal chemistry (F. Mancuso et al., 2021).

Antitubercular Activity

Benzylpiperazine ureas and similar structures have been investigated for their antitubercular properties. The bioisosteric replacement of furan rings in certain molecules, leading to novel compounds with satisfactory pharmacodynamics and metabolic profiles, underscores the potential of such structures in developing new treatments for tuberculosis (S. Satish et al., 2021).

Anticonvulsant Action

Benzenesulfonamide derivatives, including those with piperazine and furan rings, have been evaluated for their anticonvulsant activity. The discovery of compounds with potent human carbonic anhydrase inhibitory and effective anticonvulsant action demonstrates the therapeutic potential of such structures in treating neurological disorders (C. B. Mishra et al., 2017).